Cas no 132603-50-0 (3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one)

• Product Name: 3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one
• CAS No: 132603-50-0
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD01325070
• CID: 5158915
• Update Time: 2026-03-04

3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• (4E)-5-methyl-2-phenyl-4-(thiophen-2-ylmethylidene)pyrazol-3-one
• 3-METHYL-1-PHENYL-4-(2-THIENYLMETHYLENE)-2-PYRAZOLIN-5-ONE
• MLS000699982
• HMS2570H23
• SMR000225130
• Z56758395
• 5-methyl-2-phenyl-4-(2-thienylmethylene)-2,4-dihydro-3H-pyrazol-3-one
• (4E)-3-methyl-1-phenyl-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• 3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one

• MDL： MFCD01325070
• Inchi： 1S/C15H12N2OS/c1-11-14(10-13-8-5-9-19-13)15(18)17(16-11)12-6-3-2-4-7-12/h2-10H,1H3/b14-10+
• InChI Key： VUYSZSSFJKWRMX-GXDHUFHOSA-N
• SMILES： S1C=CC=C1/C=C1/C(N(C2C=CC=CC=2)N=C/1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 3.1
• Topological Polar Surface Area: 60.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one

3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one

The compound 3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one (CAS No: 132603-50-0) is a fascinating organic molecule with a unique structure and diverse applications in the field of chemistry and pharmacology. This compound belongs to the class of pyrazolones, which are known for their versatile properties and potential in drug discovery. The molecule's structure features a pyrazoline ring fused with a ketone group, along with substituents such as a methyl group, a phenyl group, and a thienylmethylene group, which contribute to its distinctive chemical and biological characteristics.

Recent studies have highlighted the importance of pyrazolones in medicinal chemistry due to their ability to act as scaffolds for various bioactive compounds. The thienylmethylene group in this compound adds an aromatic heterocyclic component, enhancing its electronic properties and potentially improving its interactions with biological targets. The phenyl group further contributes to the molecule's aromaticity and stability, making it a promising candidate for further research in drug development.

One of the most intriguing aspects of 3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one is its potential as an anti-inflammatory agent. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel therapeutic agent for conditions like arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, this compound has also shown promise in anticancer research. Studies have demonstrated that pyrazolone derivatives can induce apoptosis in cancer cells by modulating key signaling pathways. The presence of the thienylmethylene group may enhance the compound's ability to target specific cancer cells, making it a valuable lead compound for anticancer drug design.

The synthesis of 3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one involves a series of well-established organic reactions, including condensation and cyclization processes. The use of microwave-assisted synthesis has been reported to improve the reaction efficiency and yield, making it more feasible for large-scale production. This highlights the importance of modern synthetic techniques in advancing the development of complex organic molecules.

From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses confirm the molecular structure and purity of the compound, ensuring its reliability for further studies.

Moreover, computational studies have provided insights into the molecular interactions of 3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one with various biological targets. Molecular docking simulations have revealed potential binding modes with proteins involved in inflammation and cancer, supporting experimental findings and guiding future research directions.

In conclusion, 3-Methyl-1-phenyl-4-(2-thienylmethylene)-2-pyrazolin-5-one (CAS No: 132603-50-0) is a remarkable organic compound with significant potential in medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable lead compound for developing novel therapeutics against inflammatory diseases and cancer. Continued research into its properties and applications will undoubtedly contribute to advancements in drug discovery and development.